Cas no 1528865-93-1 (1H-Indazole, 7-bromo-6-fluoro-1-methyl-)

• Product Name: 1H-Indazole, 7-bromo-6-fluoro-1-methyl-
• CAS No: 1528865-93-1
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD26679036
• CID: 5101410
• PubChem ID: 83382771
• Update Time: 2026-03-03

1H-Indazole, 7-bromo-6-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 7-bromo-6-fluoro-1-methyl-
• 7-bromo-6-fluoro-1-methyl-indazole
• PS-18665
• 7-Bromo-6-fluoro-1-methyl-1H-indazole
• 7-bromo-6-fluoro-1-methylindazole
• D96947
• 1528865-93-1
• CS-0310165
• SCHEMBL19084526
• SY319128
• DB-400020
• MFCD26679036

• MDL： MFCD26679036
• Inchi： 1S/C8H6BrFN2/c1-12-8-5(4-11-12)2-3-6(10)7(8)9/h2-4H,1H3
• InChI Key： HYYMWKGVZGNVER-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(F)=C2Br)C=N1

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles